N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound is not explicitly mentioned in the available sources . The synthesis of similar compounds often involves complex organic reactions, but without specific information, it’s difficult to provide a detailed synthesis analysis.Molecular Structure Analysis
The molecular structure of a compound defines its properties and reactivity. Unfortunately, the specific molecular structure of this compound is not provided in the available sources .Chemical Reactions Analysis
The chemical reactions involving this compound are not specified in the available sources . Chemical reactions depend on the functional groups present in the molecule and the conditions under which the reactions are carried out.Scientific Research Applications
Crystal Structure and Hirshfeld Surface Analysis
A study conducted by Naghiyev et al. (2020) employed a structurally similar compound in a multicomponent reaction to create a novel bicyclic product. This product was analyzed using X-ray crystallography and Hirshfeld surface analysis, illustrating the potential of such compounds in crystallography and molecular structure analysis (Naghiyev et al., 2020).
Potential as Urotensin-II Receptor Antagonists
Lim et al. (2016) synthesized and evaluated a series of benzo[b]thiophene-2-carboxamide derivatives as urotensin-II receptor antagonists. These substances, structurally related to the compound , showed potent UT binding affinities, suggesting potential applications in receptor antagonism (Lim et al., 2016).
Anti-Inflammatory and Antioxidant Activities
Kumar et al. (2008) reported the synthesis of a compound closely related to the one , demonstrating its potential for in vitro anti-inflammatory and antioxidant activities. This suggests possible applications in the development of new anti-inflammatory and antioxidant agents (Kumar et al., 2008).
Anti-tumor Evaluation
Wardakhan et al. (2013) evaluated the anti-tumor effects of novel hydrazide and hydrazide-hydrazone derivatives, synthesized from a compound structurally similar to the one . Some of these compounds exhibited higher inhibitory effects towards various tumor cell lines than the reference compound, suggesting potential in cancer treatment (Wardakhan et al., 2013).
Synthesis and Antimicrobial Activity
Various studies have explored the synthesis of derivatives of related compounds and their antimicrobial activity. For instance, the work by Al-Said et al. (2011) on novel 1,2-dihydropyridine, thiophene, and thiazole derivatives showed promising in vitro anticancer activity (Al-Said et al., 2011). Talupur et al. (2021) synthesized novel tetrazol-thiophene-2-carboxamides and evaluated their antimicrobial activity, underscoring their potential in developing new antimicrobial agents (Talupur et al., 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S3/c19-11-14-13-3-1-4-15(13)26-18(14)20-17(22)12-6-8-21(9-7-12)27(23,24)16-5-2-10-25-16/h2,5,10,12H,1,3-4,6-9H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDUZKBAUIJHLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C#N)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.